2-(2,4-dimethylphenyl)-4-(4-vinylbenzyl)-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide

• IUPAC Name: 2-(2,4-dimethylphenyl)-4-[(4-ethenylphenyl)methyl]-1,1-dioxo-1λ6,2,4-benzothiadiazin-3-one
• InChI: InChI=1S/C24H22N2O3S/c1-4-19-10-12-20(13-11-19)16-25-22-7-5-6-8-23(22)30(28,29)26(24(25)27)21-14-9-17(2)15-18(21)3/h4-15H,1,16H2,2-3H3
• InChI Key: FDYFQHGGFZIGFH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2C(=O)N(C3=CC=CC=C3S2(=O)=O)CC4=CC=C(C=C4)C=C)C
• Molecular Formula: C24H22N2O3S
• Molecular Weight: 418.5 g/mol

Description

2-(2,4-dimethylphenyl)-4-(4-vinylbenzyl)-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide is a useful research compound. Its molecular formula is C24H22N2O3S and its molecular weight is 418.51. The purity is usually 95%.
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Scientific Research Applications

PI3Kδ Inhibitors Synthesis

2H-Benzo[e][1,2,4]thiadiazine 1,1-dioxide derivatives have been synthesized as potential PI3Kδ inhibitors. These compounds exhibit selective inhibitory potency against PI3Kδ isoforms, which could have implications in the development of selective PI3Kδ inhibitors for therapeutic purposes (Gong et al., 2019).

Catalyst in Organic Synthesis

This compound has been used as an efficient and homogeneous catalyst for the synthesis of various organic compounds, including 4H-pyran, pyranopyrazole, and pyrazolo[1,2-b]phthalazine derivatives. Its application highlights the potential for green chemistry protocols and efficient synthesis processes (Khazaei et al., 2015).

Anticancer Activities

Compounds based on the scaffolds of 2H-benzo[e][1,2,4]thiadiazine have shown moderate to good inhibitory activity against various cancer cell lines, including lung, ovary, prostate, breast, and colon cancers. This suggests potential applications in the development of new anticancer drugs (Kamal et al., 2011).

Synthesis of Novel Heterocycles

The compound has been instrumental in the synthesis of novel heterocyclic structures, such as benzothiatriazonines. These new structures could have various pharmaceutical and industrial applications due to their unique chemical properties (Schläpfer-Dähler et al., 1984).

Antimicrobial Agents

N-alkyl derivatives of 2H-benzo[e][1,2,4]thiadiazine have shown promising antimicrobial activity, particularly against Gram-positive bacteria. This points to potential applications in developing new antimicrobial agents (Bhatt et al., 2013).

Synthesis of Biologically Active Compounds

This compound has been used in the synthesis of biologically active compounds like 4-hydroxy-N'-(benzylidene)-2H-benzo[e][1,2]thiazine-3-carbohydrazide 1,1-dioxides, which have shown antibacterial and antioxidant properties (Zia-ur-Rehman et al., 2009).